![molecular formula C15H10ClFN2O2S B5802035 N-(4-chloro-2-fluorophenyl)-8-quinolinesulfonamide](/img/structure/B5802035.png)
N-(4-chloro-2-fluorophenyl)-8-quinolinesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-chloro-2-fluorophenyl)-8-quinolinesulfonamide, also known as CFQS, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. CFQS belongs to the class of sulfonamide compounds, which are known for their diverse biological activities.
Mechanism of Action
The mechanism of action of N-(4-chloro-2-fluorophenyl)-8-quinolinesulfonamide is not fully understood, but it is believed to involve the inhibition of carbonic anhydrase IX activity. Carbonic anhydrase IX plays a crucial role in regulating pH homeostasis in cancer cells, and its inhibition by N-(4-chloro-2-fluorophenyl)-8-quinolinesulfonamide leads to a decrease in cancer cell proliferation and survival.
Biochemical and Physiological Effects:
N-(4-chloro-2-fluorophenyl)-8-quinolinesulfonamide has been shown to have several biochemical and physiological effects, including the inhibition of carbonic anhydrase IX activity, the inhibition of cancer cell growth, and the reduction of inflammation and oxidative stress. N-(4-chloro-2-fluorophenyl)-8-quinolinesulfonamide has also been found to have low toxicity and good bioavailability, making it a promising candidate for further research.
Advantages and Limitations for Lab Experiments
N-(4-chloro-2-fluorophenyl)-8-quinolinesulfonamide has several advantages for lab experiments, including its high purity and yield, low toxicity, and good bioavailability. However, N-(4-chloro-2-fluorophenyl)-8-quinolinesulfonamide also has some limitations, including its limited solubility in water and its potential to interact with other compounds in biological systems.
Future Directions
There are several future directions for research on N-(4-chloro-2-fluorophenyl)-8-quinolinesulfonamide, including the optimization of its synthesis method, the identification of its molecular targets and mechanism of action, and the evaluation of its potential applications in various diseases. N-(4-chloro-2-fluorophenyl)-8-quinolinesulfonamide has the potential to be developed into a novel therapeutic agent for the treatment of cancer and inflammatory diseases, and further research is needed to fully explore its potential.
Synthesis Methods
The synthesis of N-(4-chloro-2-fluorophenyl)-8-quinolinesulfonamide involves the reaction of 4-chloro-2-fluoroaniline with 8-hydroxyquinoline-5-sulfonic acid in the presence of a coupling agent. The reaction yields N-(4-chloro-2-fluorophenyl)-8-quinolinesulfonamide as a yellow solid with a purity of over 95%. The synthesis method of N-(4-chloro-2-fluorophenyl)-8-quinolinesulfonamide has been optimized to produce high yields and purity, making it suitable for various research applications.
Scientific Research Applications
N-(4-chloro-2-fluorophenyl)-8-quinolinesulfonamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. N-(4-chloro-2-fluorophenyl)-8-quinolinesulfonamide has been shown to exhibit potent inhibitory activity against carbonic anhydrase IX, a metalloenzyme that is overexpressed in many types of cancer. N-(4-chloro-2-fluorophenyl)-8-quinolinesulfonamide has also been found to inhibit the growth of several cancer cell lines, including breast, prostate, and lung cancer cells. Furthermore, N-(4-chloro-2-fluorophenyl)-8-quinolinesulfonamide has been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory diseases.
properties
IUPAC Name |
N-(4-chloro-2-fluorophenyl)quinoline-8-sulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10ClFN2O2S/c16-11-6-7-13(12(17)9-11)19-22(20,21)14-5-1-3-10-4-2-8-18-15(10)14/h1-9,19H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KTZWRNPRLFRYSD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)S(=O)(=O)NC3=C(C=C(C=C3)Cl)F)N=CC=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10ClFN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-chloro-2-fluorophenyl)quinoline-8-sulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.